4-bromo-N-(2-hydroxy-2-(4-(methylthio)phenyl)ethyl)thiophene-2-carboxamide

• IUPAC Name: 4-bromo-N-[2-hydroxy-2-(4-methylsulfanylphenyl)ethyl]thiophene-2-carboxamide
• InChI: InChI=1S/C14H14BrNO2S2/c1-19-11-4-2-9(3-5-11)12(17)7-16-14(18)13-6-10(15)8-20-13/h2-6,8,12,17H,7H2,1H3,(H,16,18)
• InChI Key: OGJTXHIBCKPMBE-UHFFFAOYSA-N
• Canonical SMILES: CSC1=CC=C(C=C1)C(CNC(=O)C2=CC(=CS2)Br)O
• Molecular Formula: C14H14BrNO2S2
• Molecular Weight: 372.3 g/mol
• CAS No.: 1448058-11-4

Description

“4-bromo-N-(2-hydroxy-2-(4-(methylthio)phenyl)ethyl)thiophene-2-carboxamide” is a chemical compound with the molecular formula C14H14BrNO2S2 and a molecular weight of 372.3. It is used in organic synthesis.

Synthesis Analysis

The synthesis of similar compounds has been reported in the literature. Protodeboronation of pinacol boronic esters has been utilized in the synthesis of related compounds. This approach allows for formal anti-Markovnikov alkene hydromethylation.

Scientific Research Applications

Synthesis and Chemical Reactivity

• Synthetic Methodologies: Research has developed practical synthesis methods for compounds with similar structures, providing a foundation for the synthesis of potent CCR5 antagonists, highlighting the importance of bromo-substituted thiophenes in medicinal chemistry Ikemoto et al., 2005.
• Functionalization and Derivatization: Studies on the functionalization of thiophene derivatives demonstrate their versatility in organic synthesis, leading to the creation of novel compounds with potential pharmacological activities Zhang et al., 2014.

Pharmaceutical and Material Science Applications

• Antipathogenic Activity: Research on thiourea derivatives, closely related to the core structure of the compound , has shown significant anti-pathogenic activity, particularly against strains capable of forming biofilms, indicating potential applications in developing new antimicrobial agents Limban, Marutescu, & Chifiriuc, 2011.
• Photostabilization of Polymers: Novel thiophene derivatives have been synthesized and tested for their ability to stabilize poly(vinyl chloride) against photodegradation, showcasing the application of such molecules in material science to enhance the durability of plastics Balakit et al., 2015.

Novel Heterocyclic Systems

• Heterocyclic Synthesis: The compound's framework facilitates the creation of new heterocyclic systems, which are crucial in drug development and material science, by enabling the synthesis of complex molecules with diverse biological and physical properties Yagodkina-Yakovenko et al., 2018.